Cas no 2445790-49-6 (bicyclo2.1.1hexane-1,4-diamine dihydrochloride)

• Product Name: bicyclo2.1.1hexane-1,4-diamine dihydrochloride
• CAS No: 2445790-49-6
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• MDL: MFCD29060115
• CID: 5686632
• PubChem ID: 155821055
• Update Time: 2025-06-30

bicyclo2.1.1hexane-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-21646228
• EN300-37375176
• bicyclo[2.1.1]hexane-1,4-diamine dihydrochloride
• 2445790-49-6
• Bicyclo[2.1.1]hexane-1,4-diamine;dihydrochloride
• Bicyclo[2.1.1]hexane-1,4-diamine, hydrochloride (1:2)
• bicyclo2.1.1hexane-1,4-diamine dihydrochloride

• MDL： MFCD29060115
• Inchi： 1S/C6H12N2.2ClH/c7-5-1-2-6(8,3-5)4-5;;/h1-4,7-8H2;2*1H
• InChI Key： JUTRWAASUQCTLU-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC12CCC(C1)(C2)N

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on bicyclo2.1.1hexane-1,4-diamine dihydrochloride

Introduction to Bicyclo2.1.1hexane-1,4-diamine dihydrochloride (CAS No: 2445790-49-6)

Bicyclo2.1.1hexane-1,4-diamine dihydrochloride, with the chemical identifier CAS No: 2445790-49-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic diamine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound's molecular structure, featuring a bicyclo[2.1.1]hexane core substituted with two amine functional groups, presents a versatile scaffold for further chemical modifications and biological investigations.

The bicyclo[2.1.1]hexane moiety is a privileged scaffold in drug discovery, known for its ability to mimic natural product structures and exhibit diverse biological interactions. The presence of two primary amine groups in the molecule allows for the formation of stable complexes with various biomolecules, making it a valuable candidate for exploring pharmacophores in drug design. The dihydrochloride salt form enhances the compound's solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclo[2.1.1]hexane derivatives in the development of novel therapeutic agents. Researchers have been particularly interested in leveraging the structural rigidity and functional diversity of this scaffold to develop compounds with improved pharmacokinetic properties and reduced toxicity. The diamine functionality further extends the potential applications of this compound, as it can serve as a site for post-synthetic modifications, including conjugation with targeting ligands or incorporation into peptidomimetics.

In the context of contemporary drug discovery, Bicyclo2.1.1hexane-1,4-diamine dihydrochloride has been explored as a precursor for synthesizing bioactive molecules with potential applications in treating neurological disorders, infectious diseases, and cancer. The compound's ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for developing small-molecule inhibitors or modulators. Additionally, its structural features may contribute to favorable pharmacokinetic profiles, including oral bioavailability and metabolic stability.

One of the most compelling aspects of this compound is its potential to serve as a building block for generating novel analogs with enhanced biological activity. The flexibility inherent in the bicyclo[2.1.1]hexane core allows for the introduction of various substituents at strategic positions, enabling fine-tuning of physicochemical properties and biological responses. This adaptability has been exploited in recent synthetic efforts aimed at creating derivatives with improved binding affinity and selectivity against specific disease-related targets.

The pharmaceutical industry has shown considerable interest in Bicyclo2.1.1hexane-1,4-diamine dihydrochloride due to its multifaceted potential applications. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activities in models of inflammation, pain management, and neuroprotection. These findings underscore the importance of exploring further pharmacological evaluations to fully harness the therapeutic potential of this class of molecules.

From a synthetic chemistry perspective, the preparation of Bicyclo2.1.1hexane-1,4-diamine dihydrochloride involves sophisticated methodologies that highlight the ingenuity of modern organic synthesis techniques. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yields and minimal byproduct formation. Advanced catalytic systems and transition-metal-mediated reactions have been employed to streamline these processes, making it feasible to produce larger quantities for research purposes.

The dihydrochloride salt form of this compound not only improves its handling properties but also enhances its compatibility with various analytical techniques used in drug development pipelines. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to characterize this compound and monitor its purity during synthesis and formulation development.

The broader significance of Bicyclo2.1.1hexane-1,4-diamine dihydrochloride lies in its role as a catalyst for innovation in medicinal chemistry research programs worldwide. By providing a versatile scaffold for structural diversification and functionalization, this compound enables researchers to explore new chemical space with potential therapeutic implications across multiple disease areas.

In conclusion,Bicyclo2.1.1hexane-1,4-diamine dihydrochloride (CAS No: 2445790-49-6) represents a compelling example of how structural innovation can drive advancements in drug discovery and development efforts within pharmaceutical chemistry circles today.